![molecular formula C17H27NO2S B3979889 N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide](/img/structure/B3979889.png)
N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide
Overview
Description
N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide, commonly known as Mosquito Coil Ester (MCE), is a synthetic compound that is commonly used in mosquito repellents. MCE is a colorless to pale yellow liquid that is soluble in organic solvents and has a strong odor. The compound is used in mosquito repellents due to its ability to repel mosquitoes and other insects.
Mechanism of Action
The mechanism of action of N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide as a mosquito repellent is not fully understood. However, it is believed that the compound works by interfering with the olfactory system of mosquitoes, making it difficult for them to locate their hosts. This compound may also act as an irritant to mosquitoes, causing them to avoid areas where the compound is present.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity to mammals and is considered safe for use in mosquito repellents. However, the compound may cause skin irritation in some individuals, and caution should be exercised when handling the compound. This compound has also been shown to have a low environmental impact, making it a promising candidate for use in mosquito control programs.
Advantages and Limitations for Lab Experiments
The advantages of using N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide in lab experiments include its effectiveness in repelling mosquitoes and other insects, its low toxicity to mammals, and its low environmental impact. However, the limitations of using this compound in lab experiments include the complex synthesis process, the need for specialized equipment and expertise, and the potential for skin irritation in some individuals.
Future Directions
There are several future directions for research on N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide. One area of research could focus on developing more efficient and cost-effective synthesis methods for the compound. Another area of research could focus on the development of new mosquito repellent products that incorporate this compound. Additionally, further studies could be conducted to better understand the mechanism of action of this compound as a mosquito repellent and to explore its potential use as a pesticide.
Scientific Research Applications
N-(1,5-dimethylhexyl)-2-methoxy-4-(methylthio)benzamide has been the subject of numerous scientific studies due to its potential as a mosquito repellent. The compound has been shown to be effective in repelling mosquitoes and other insects, making it a promising candidate for use in mosquito control programs. This compound has also been studied for its potential use as a pesticide, as it has been shown to be effective against a variety of insect pests.
properties
IUPAC Name |
2-methoxy-N-(6-methylheptan-2-yl)-4-methylsulfanylbenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27NO2S/c1-12(2)7-6-8-13(3)18-17(19)15-10-9-14(21-5)11-16(15)20-4/h9-13H,6-8H2,1-5H3,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUVTWJOKQBGTGW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCC(C)NC(=O)C1=C(C=C(C=C1)SC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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